Novel ditopic 2-mercaptothiazoles and their sodium salts: synthesis, structural diversity and luminescence†
New Journal of Chemistry Pub Date: 2022-07-01 DOI: 10.1039/D2NJ02746A
Abstract
A set of novel bis-(2-mercaptothiazoles) has been synthesized. 4,5-Difluorobenzo[1,2-d:3,4-d′]bisthiazole-2,7-dithiol (1), 4,8-difluorobenzo[1,2-d:5,4-d′]bisthiazole-2,6-dithiol (2), 4,4′,5,5′,7,7′-hexafluoro-[6,6′-bibenzo[d]thiazole]-2,2′-dithiol (3) and naphtho[1,2-d:5,6-d′]bis(thiazole)-2,7-dithiol (4) were obtained by condensation of halogenated aromatic diamines or dinitro compounds with potassium ethylxanthate or CS2 while the synthesis of benzo[1,2-d:4,5-d′]bis(thiazole)-2,6-dithiol (5) was performed starting from a centrosymmetric benzodiaminedithiol. The disodium salts of new bisthiazoles 1–5 as well as previously known benzo[1,2-d:5,4-d′]bisthiazole-2,6-dithiol (H2(dmbt)) with a formula Na2Lx(DME)4 (L = 1–3, 5, dmbt) were synthesized from sodium sylilamide NaN(SiMe3)2 and respective bisthizoles in DME media. X-Ray srtuctural analysis revealed that the salts of bisthiazoles 2, 5 and dmbt are molecular complexes in which bisthiazoles act as ditopic ligands coordinating two sodium atoms. A similar reaction of 4 and NaN(SiMe3)2 in DME media results in a formation of 2D coordination polymer [Na2L4(DME)2]n which shows an intense photoluminescence (PL) at room temperature and 77 K. Solvent replacement in [Na2L4(DME)2]n with THF results in a formation of novel 2D coordination polymer [Na2L4(THF)4]n which turned out to be non-luminescent. Time-resolved PL spectroscopy revealed that the low temperature PL of the disodium salts consists of fluorescent and phosporescent components. Based on the phosphorescence spectra the triplet levels of the bisthizoles were found to be 21 400, 21 400, 21 500, 21 600, 18 900 and 21 200 cm−1 for bithiazoles 1–5 and dmbt respectively.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 105931-56-4
